Cas no 4503-90-6 (Benzeneacetic acid,4-methoxy-3-methyl-, ethyl ester)

• Product Name: Benzeneacetic acid,4-methoxy-3-methyl-, ethyl ester
• CAS No: 4503-90-6
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 325523
• PubChem ID: 20635053
• Update Time: 2025-08-02

Benzeneacetic acid,4-methoxy-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-methoxy-3-methyl-, ethyl ester
• LogP
• ethyl 2-(4-methoxy-3-methylphenyl)acetate
• CS-0361413
• (4-Methoxy-3-methyl-phenyl)-acetic acid ethyl ester
• (4-Methoxy-3-methylphenyl)acetic acid ethyl ester
• 4503-90-6
• DTXSID30609202
• ethyl (4-methoxy-3-methylphenyl)acetate
• SCHEMBL12191688

• MDL： MFCD11111880
• Inchi： 1S/C12H16O3/c1-4-15-12(13)8-10-5-6-11(14-3)9(2)7-10/h5-7H,4,8H2,1-3H3
• InChI Key： DNPQGUQGWRSDGD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)CC(=O)OCC

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.046
• Boiling Point: 285.3°C at 760 mmHg
• Flash Point: 114.9°C
• Refractive Index: 1.498
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzeneacetic acid,4-methoxy-3-methyl-, ethyl ester

Recent Advances in the Study of Benzeneacetic Acid,4-methoxy-3-methyl-, Ethyl Ester (CAS: 4503-90-6)

Benzeneacetic acid,4-methoxy-3-methyl-, ethyl ester (CAS: 4503-90-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent literature has explored the synthesis pathways of Benzeneacetic acid,4-methoxy-3-methyl-, ethyl ester, with a focus on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproduct formation and enhancing scalability. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and environmental considerations are paramount.

In terms of pharmacological properties, research has indicated that Benzeneacetic acid,4-methoxy-3-methyl-, ethyl ester exhibits notable anti-inflammatory and analgesic effects. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that the compound interacts with specific cyclooxygenase (COX) enzymes, suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. These findings are promising for the development of new treatments for chronic inflammatory conditions, such as rheumatoid arthritis and osteoarthritis.

Further investigations into the compound's mechanism of action have uncovered its ability to modulate neurotransmitter activity in the central nervous system. A recent study in Neuropharmacology (2024) reported that Benzeneacetic acid,4-methoxy-3-methyl-, ethyl ester acts as a partial agonist at serotonin receptors, which could have implications for treating mood disorders like depression and anxiety. However, further clinical trials are necessary to validate these effects in humans.

The safety profile of Benzeneacetic acid,4-methoxy-3-methyl-, ethyl ester has also been a subject of recent research. Toxicological studies conducted in animal models have shown that the compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These results, published in Toxicology Reports (2023), support the potential for its use in clinical settings, though long-term safety data are still required.

In conclusion, Benzeneacetic acid,4-methoxy-3-methyl-, ethyl ester (CAS: 4503-90-6) represents a promising candidate for further pharmaceutical development. Its versatile pharmacological properties, combined with advancements in synthesis and a favorable safety profile, make it a compound of high interest for researchers in the chemical biology and medical fields. Future studies should focus on clinical trials to fully assess its therapeutic potential and safety in humans.